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Compound of Interest

Compound Name: N-Nitroso Osimertinib

Cat. No.: B16088381

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of N-Nitroso Osimertinib, a nitrosamine

impurity of the non-small cell lung cancer therapeutic, Osimertinib. The presence of nitrosamine

impurities in pharmaceutical products is a significant concern due to their potential carcinogenic

properties. This document outlines the chemical structure, physicochemical properties, and

potential formation pathways of N-Nitroso Osimertinib. Furthermore, it details established and

proposed analytical methodologies for its detection and characterization, alongside a

discussion of the pertinent signaling pathways affected by the parent compound, which are

crucial for understanding the toxicological context.

Chemical Identity and Properties
N-Nitroso Osimertinib is a derivative of Osimertinib characterized by the addition of a nitroso

group to a nitrogen atom. Its formation is a critical concern during the synthesis and storage of

the active pharmaceutical ingredient (API).

Table 1: Physicochemical Properties of N-Nitroso Osimertinib and Osimertinib
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Property N-Nitroso Osimertinib Osimertinib

IUPAC Name

N-(2-((2-(dimethylamino)ethyl)

(methyl)amino)-4-methoxy-5-

((4-(1-methyl-1H-indol-3-

yl)pyrimidin-2-

yl)amino)phenyl)-N-

nitrosoacrylamide

N-(2-((2-(dimethylamino)ethyl)

(methyl)amino)-4-methoxy-5-

((4-(1-methyl-1H-indol-3-

yl)pyrimidin-2-

yl)amino)phenyl)acrylamide

Molecular Formula C28H32N8O3 C28H33N7O2

Molecular Weight 528.61 g/mol 499.61 g/mol

CAS Number 1610708-34-7 1421373-65-0

Appearance
Likely a solid, color to be

determined
White to off-white solid

Solubility

Data not readily available,

predicted to have some

solubility in organic solvents

Soluble in DMSO, sparingly

soluble in ethanol

Melting Point Data not readily available 138-140 °C

pKa Data not readily available 7.3 (predicted)

Potential Formation and Synthesis
The formation of N-Nitroso Osimertinib is believed to occur through the reaction of the

secondary amine functionality in the Osimertinib molecule with nitrosating agents. These

agents can be introduced through various sources during the manufacturing process, including

raw materials, solvents, and excipients.

Diagram 1: Hypothesized Formation of N-Nitroso Osimertinib
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Caption: Reaction scheme for the nitrosation of Osimertinib.

A plausible laboratory synthesis would involve the controlled reaction of Osimertinib with a

nitrosating agent like sodium nitrite under acidic conditions, followed by purification using

chromatographic techniques.

Analytical Methodologies
The detection and quantification of N-Nitroso Osimertinib at trace levels require highly

sensitive analytical methods.

Diagram 2: General Workflow for N-Nitroso Osimertinib Analysis
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Caption: Analytical workflow for impurity detection.

Experimental Protocols:

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

Chromatographic Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).
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Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Flow Rate: 0.4 mL/min.

Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode with multiple

reaction monitoring (MRM) for precursor and product ions specific to N-Nitroso
Osimertinib.

Gas Chromatography-Mass Spectrometry (GC-MS):

Column: A high-polarity capillary column suitable for nitrosamine analysis.

Injection: Splitless injection at a high temperature.

Oven Program: A temperature gradient to separate the analyte from the matrix.

Mass Spectrometry: Electron ionization (EI) with selected ion monitoring (SIM) for

characteristic fragments.

Biological Context: Osimertinib's Signaling Pathway
Osimertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase

inhibitor (TKI). It is specifically designed to target the T790M mutation in EGFR, which confers

resistance to earlier-generation TKIs. Understanding this pathway is essential for evaluating the

potential impact of impurities.

Diagram 3: Simplified EGFR Signaling Pathway Targeted by Osimertinib
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Caption: Osimertinib's mechanism of action on the EGFR pathway.

The presence of N-Nitroso Osimertinib is not expected to contribute to the therapeutic effect

and instead poses a safety risk that must be rigorously controlled. Its potential to interact with

cellular macromolecules, including DNA, is the primary toxicological concern.

Conclusion
The control of N-Nitroso Osimertinib is a critical aspect of ensuring the safety and quality of

Osimertinib drug products. This guide has provided a foundational overview of its chemical

properties, formation, and analytical detection. Continuous development of sensitive analytical

methods and a thorough understanding of the manufacturing process are paramount to

mitigating the risks associated with this and other nitrosamine impurities. Further research into

the specific toxicological profile of N-Nitroso Osimertinib is warranted to fully establish its risk

to patients.

To cite this document: BenchChem. [N-Nitroso Osimertinib: A Comprehensive Technical
Profile of a Critical Impurity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16088381/docs#n-nitroso-osimertinib-a-
comprehensive-technical-profile-of-a-critical-impurity]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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